Cas no 60612-00-2 (4,4-diethoxycyclohexan-1-one)

• Product name: 4,4-diethoxycyclohexan-1-one
• CAS No: 60612-00-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 2102624
• PubChem ID: 14744528

4,4-diethoxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Diethoxy-cyclohexanone
• 4,4-diethoxycyclohexan-1-one
• Cyclohexanone, 4,4-diethoxy-
• 4,4-diethoxycyclohexanone
• DVNMWQDUUKBGJR-UHFFFAOYSA-N
• SCHEMBL5347698
• AKOS006320465
• 60612-00-2

• MDL： MFCD18762118
• Inchi： InChI=1S/C10H18O3/c1-3-12-10(13-4-2)7-5-9(11)6-8-10/h3-8H2,1-2H3
• InChI Key： DVNMWQDUUKBGJR-UHFFFAOYSA-N
• SMILES： CCOC1(CCC(=O)CC1)OCC

Computed Properties

• Exact Mass: 186.125594432Da
• Monoisotopic Mass: 186.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals